Cas no 10318-01-1 (2-fluorohexa-2,4-dienedioic acid)

• Product Name: 2-fluorohexa-2,4-dienedioic acid
• CAS No: 10318-01-1
• MF: C₆H₅FO₄
• MW: 160.099905729294
• CID: 145421
• PubChem ID: 5370481
• Update Time: 2025-04-19

2-fluorohexa-2,4-dienedioic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedioicacid, 2-fluoro-
• (2Z,4E)-2-fluorohexa-2,4-dienedioic acid
• 2-Fluoromuconic acid
• 2-fluorohexa-2,4-dienedioic acid
• (2Z,4E)-2-Fluoro-2,4-hexadienedioic acid #
• EN300-19680939
• PTYIDKBTGREHJW-TZFCGSKZSA-N
• 2-Fluoro-2,4-hexadienedioic acid
• 10318-01-1
• 2,4-Hexadienedioic acid, 2-fluoro-
• SCHEMBL26132293

• Inchi： 1S/C6H5FO4/c7-4(6(10)11)2-1-3-5(8)9/h1-3H,(H,8,9)(H,10,11)/b3-1+,4-2-
• InChI Key： PTYIDKBTGREHJW-TZFCGSKZSA-N
• SMILES： F/C(/C(=O)O)=C\C=C\C(=O)O

Computed Properties

• Exact Mass: 160.01715
• Monoisotopic Mass: 160.01718680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6